Cas no 69928-94-5 (9-Oxa-3-azabicyclo[4.2.1]nonane)

• Product Name: 9-Oxa-3-azabicyclo[4.2.1]nonane
• CAS No: 69928-94-5
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 391130
• PubChem ID: 55302128
• Update Time: 2025-04-19

9-Oxa-3-azabicyclo[4.2.1]nonane Chemical and Physical Properties

Names and Identifiers

• 9-Oxa-3-azabicyclo[4.2.1]nonane
• 9-oxa-4-azabicyclo[4.2.1]nonane
• SCHEMBL16877874
• AB86280
• 69928-94-5
• EN300-1268378
• AKOS006384300
• DTXSID50717717
• AB86470
• SB21789
• GS-2547

• Inchi： 1S/C7H13NO/c1-2-7-5-8-4-3-6(1)9-7/h6-8H,1-5H2
• InChI Key： WWPSNCRLHCSSDS-UHFFFAOYSA-N
• SMILES： O1C2CNCCC1CC2

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26